Oxetan-3-amine hydrochloride
Overview
Description
Oxetan-3-amine hydrochloride is a chemical compound with the CAS Number: 491588-41-1 . It has a molecular weight of 109.56 and its IUPAC name is 3-oxetanamine hydrochloride . It is a solid substance that should be stored in an inert atmosphere at temperatures between 2-8°C .
Molecular Structure Analysis
The InChI code for Oxetan-3-amine hydrochloride is 1S/C3H7NO.ClH/c4-3-1-5-2-3;/h3H,1-2,4H2;1H . This code provides a unique identifier for the molecular structure of the compound.
Physical And Chemical Properties Analysis
Oxetan-3-amine hydrochloride is a solid substance that should be stored in an inert atmosphere at temperatures between 2-8°C .
Scientific Research Applications
Synthesis and Reactivity
Oxetan-3-amine hydrochloride is used in the synthesis of various chemical compounds. It plays a crucial role in the formation of oxetane motifs through epoxide opening with Trimethyloxosulfonium Ylide . This method has been expanded to incorporate alkyl substituents, leading to a range of oxetane derivatives .
Medicinal Chemistry
In medicinal chemistry, oxetanes like Oxetan-3-amine hydrochloride serve as bioisosteres. They are used in the discovery of Indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors suitable for extended dosing intervals in therapies, particularly in oncology.
Building Blocks in Drug Discovery
Oxetan-3-amine hydrochloride has been introduced as a useful property-modulating building block in medicinal chemistry . It has been used in the synthesis of various drugs, contributing to the development of new therapeutic agents .
Agricultural Chemistry
Oxetanes, including Oxetan-3-amine hydrochloride, have found applications in agricultural chemistry . For instance, they have been used in the development of weed control agents .
Antisense Oligonucleotides
Oxetan-3-amine hydrochloride has been examined for its use in antisense oligonucleotides . The corresponding RNA-heterodimers displayed increased stability toward degradation by nucleases .
Material Science
Oxetan-3-amine hydrochloride can be used in material science research . Its unique properties make it a valuable component in the development of new materials .
Safety and Hazards
Mechanism of Action
Target of Action
Oxetan-3-amine hydrochloride is a chemical compound that has been used in the synthesis of various pharmaceutical agents It’s known that the compound is used as a building block in the synthesis of medium-sized heterocycles .
Mode of Action
The mode of action of Oxetan-3-amine hydrochloride involves its use as a reactant in chemical reactions. Specifically, N-aryl oxetan-3-amines undergo allylic amination with zwitterionic π-allylpalladium, followed by intramolecular ring-opening, resulting in the formation of medium-sized heterocycles .
Biochemical Pathways
The biochemical pathways affected by Oxetan-3-amine hydrochloride are related to its role in the synthesis of medium-sized heterocycles . These heterocycles can be involved in various biochemical pathways depending on their specific structures and functional groups.
Result of Action
The result of the action of Oxetan-3-amine hydrochloride is the formation of medium-sized heterocycles . These heterocycles can have various molecular and cellular effects depending on their specific structures and functional groups.
Action Environment
The action of Oxetan-3-amine hydrochloride can be influenced by various environmental factors, such as temperature, pH, and the presence of other reactants. For example, the allylic amination and ring-opening reactions involving Oxetan-3-amine hydrochloride are performed under specific conditions . .
properties
IUPAC Name |
oxetan-3-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H7NO.ClH/c4-3-1-5-2-3;/h3H,1-2,4H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGNYUQSBJCCWGF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CO1)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H8ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90630133 |
Source
|
| Record name | Oxetan-3-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90630133 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
109.55 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
491588-41-1 |
Source
|
| Record name | Oxetan-3-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90630133 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 491588-41-1 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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